Cas no 27410-43-1 (Benzothiazole,2-(propylthio)-)

Benzothiazole,2-(propylthio)- structure
Benzothiazole,2-(propylthio)- structure
Product Name:Benzothiazole,2-(propylthio)-
CAS No:27410-43-1
MF:C10H11NS2
MW:209.33103966713
CID:251154
PubChem ID:4519735
Update Time:2025-04-19

Benzothiazole,2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(propylthio)-
    • 2-Propylthiobenzothiazole
    • 2-(Propylsulfanyl)-1,3-benzothiazole
    • 2-(propylthio)benzo[d]thiazole
    • CHEMBL4074916
    • 27410-43-1
    • SCHEMBL266476
    • AKOS024342730
    • DTXSID901310590
    • 2-PROPYLSULFANYL-BENZOTHIAZOLE
    • 2-(Propylthio)benzothiazole
    • Inchi: 1S/C10H11NS2/c1-2-7-12-10-11-8-5-3-4-6-9(8)13-10/h3-6H,2,7H2,1H3
    • InChI Key: CIMWYVHVXVPYOO-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2S1)CCC

Computed Properties

  • Exact Mass: 209.03343
  • Monoisotopic Mass: 209.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 66.4A^2

Experimental Properties

  • PSA: 12.89
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited